2-Propenamide, 3-phenyl-N-1-piperidinyl-

• CAS No.: 100908-68-7
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• IUPAC Name: (E)-3-phenyl-N-piperidin-1-ylprop-2-enamide
• InChI: InChI=1S/C14H18N2O/c17-14(15-16-11-5-2-6-12-16)10-9-13-7-3-1-4-8-13/h1,3-4,7-10H,2,5-6,11-12H2,(H,15,17)/b10-9+
• InChI Key: FOTGLNLCAHKSQF-MDZDMXLPSA-N
• SMILES: C1CCN(CC1)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1CCN(CC1)NC(=O)/C=C/C2=CC=CC=C2
• Synonyms: 2-Propenamide, 3-phenyl-N-1-piperidinyl-

Description

2-Propenamide, 3-phenyl-N-1-piperidinyl- (systematic name: 3-phenyl-N-(piperidin-1-yl)acrylamide) is an acrylamide derivative featuring a phenyl group at the C3 position of the propenamide backbone and a piperidinyl substituent on the amide nitrogen.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table compares 3-phenyl-N-(piperidin-1-yl)acrylamide with structurally similar compounds derived from the evidence:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Applications	References
3-phenyl-N-(piperidin-1-yl)acrylamide	N/A	C₁₄H₁₆N₂O	228.3	Phenyl, N-piperidinyl	Hypothetical: Medicinal/Polymer	N/A
N,N'-Methylenebisacrylamide	110-26-9	C₇H₁₀N₂O₂	154.17	Two acrylamide groups linked by methylene	Crosslinking agent in polyacrylamide gels
N-[3-(Dimethylamino)propyl]-2-propenamide	PMN P-86-1602	C₈H₁₅N₃O	169.2	Dimethylaminopropyl	Industrial uses (requires safety measures)
Panobinostat Lactate (HDAC inhibitor component)	N/A	C₂₁H₂₃N₃O₂	349.4	Hydroxamic acid, indole substituents	Cancer therapy (HDAC inhibition)
Propanamide (piperidinyl/trifluoromethylphenyl)	102504-46-1	C₂₄H₃₀ClF₃N₂O₂	470.96	Piperidinyl, trifluoromethylphenyl	Pharmaceutical candidate

Structural and Functional Analysis

Backbone Differences :

• Acrylamide vs. Propanamide: The target compound’s acrylamide backbone (CH₂=CHCONH-) enables polymerization or Michael addition reactions, unlike the saturated propanamide (CH₂CH₂CONH-) in ’s compound, which lacks double-bond reactivity . Panobinostat’s acrylamide includes a hydroxamic acid group (N-hydroxy), critical for histone deacetylase (HDAC) inhibition .

Substituent Effects :

• Piperidinyl Group :
  • Present in both the target compound and ’s propanamide, this group enhances solubility in basic conditions and may improve blood-brain barrier penetration in drug candidates .
• Aromatic Groups :
  • The 3-phenyl group in the target compound contrasts with ’s trifluoromethylphenyl group, which increases metabolic stability and lipophilicity .

Medicinal Chemistry :

• HDAC Inhibition: Panobinostat’s acrylamide-hydroxamic acid structure underscores the importance of electron-withdrawing groups (e.g., hydroxamate) in HDAC binding . The target compound’s phenyl and piperidinyl groups could similarly modulate enzyme interactions.

Polymer Science :

• Crosslinking: N,N'-Methylenebisacrylamide’s dual acrylamide groups enable hydrogel formation, a property absent in the mono-substituted target compound .